L-octaguluronic acid octasodium salt

• Molecular Formula: C48H58Na8O49
• Molecular Weight: 1602.9 g/mol
• InChI: InChI=1S/C48H66O49.8Na/c49-1-2(50)25(33(66)67)91-42(11(1)59)85-19-4(52)13(61)44(93-27(19)35(70)71)87-21-6(54)15(63)46(95-29(21)37(74)75)89-23-8(56)17(65)48(97-31(23)39(78)79)90-24-9(57)16(64)47(96-32(24)40(80)81)88-22-7(55)14(62)45(94-30(22)38(76)77)86-20-5(53)12(60)43(92-28(20)36(72)73)84-18-3(51)10(58)41(82)83-26(18)34(68)69;;;;;;;;/h1-32,41-65,82H,(H,66,67)(H,68,69)(H,70,71)(H,72,73)(H,74,75)(H,76,77)(H,78,79)(H,80,81);;;;;;;;/q;8*+1/p-8/t1-,2-,3+,4+,5+,6+,7+,8+,9+,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25+,26+,27+,28+,29+,30+,31+,32+,41+,42+,43+,44+,45+,46+,47+,48+;;;;;;;;/m0......../s1
• InChIKey: ZCRGLNGLIYSWSI-NMARHFQZSA-F

L-Octaguluronic Acid Octasodium Salt: Defined G-Block Oligosaccharide Standard

L-Octaguluronic acid octasodium salt (CAS No.: 862694-88-0) is a chemically defined α-(1→4)-linked oligoguluronate octamer derived from marine alginate, representing the sodium-salt form of an eight-residue L-guluronic acid homopolymer block (G-block) [1]. With a molecular formula of C₄₈H₅₈Na₈O₄₉ and a molecular weight of approximately 1602.9 g/mol, this compound is supplied as a purified, single-length oligosaccharide standard (typical purity ≥90%–95%) for analytical method development, structure–activity relationship studies, and controlled experimentation [2]. It serves as a defined reference material for investigating the bioactivity of guluronate-rich alginate fragments (e.g., OligoG) distinct from polymannuronate (M-block) or mixed-sequence oligomers .

Defined DP8 Standard

Monodisperse octamer eliminates chain-length variability for analytical and SAR workflows.

Pure G-Block Motif

100% α-L-guluronate composition enables unambiguous G-block mechanistic studies.

Assay-Ready Solubility

High aqueous solubility and low viscosity support direct use in microplate and ITC formats.

• [1] Glpbio. L-octaguluronic acid octasodium salt. Product Technical Datasheet. CAS 862694-88-0. View Source
• [2] Pritchard MF, Powell LC, Adams JYM, et al. Structure–Activity Relationships of Low Molecular Weight Alginate Oligosaccharide Therapy against Pseudomonas aeruginosa. Biomolecules. 2023;13(9):1366. View Source

Why Generic Alginate Mixtures Fail in Precision Research

Unfractionated alginate oligosaccharide mixtures or generic sodium alginate lack the molecular definition required for reproducible mechanistic studies and assay standardization. Bulk alginate consists of heterogeneous M-, G-, and alternating MG-blocks with variable chain lengths and counterion binding properties [1]. Substituting a polydisperse mixture for a defined octamer introduces confounding variables in experimental systems where chain-length-dependent and residue-specific effects dominate—particularly in cation chelation, biofilm penetration, and quorum sensing modulation. G-block-specific octamers exhibit distinct conformational rigidity and Na⁺/Ca²⁺ coordination behavior compared to M-block analogs, as established by solid-state NMR and X-ray diffraction studies [2]. Furthermore, direct comparative studies have confirmed that G-block (OligoG) and M-block (OligoM) oligomers with comparable average degrees of polymerization produce divergent functional outcomes in antimicrobial assays, underscoring that G-content alone is not interchangeable with M-content [3].

M/G Composition Variability

Generic alginate oligosaccharides contain variable mannuronate/guluronate ratios, which may shift calcium-binding and bioactivity profiles away from the defined G-block response.

Polydispersity Confounds SAR

Commercial AOS mixtures span DP 2–25; heterogeneous chain-length distribution can produce irreproducible dose–response and mask structure–activity relationships.

Undefined Counterion & Purity

Sodium alginate and crude oligomers lack discrete CAS, purity specification, and counterion stoichiometry, limiting lot-to-lot reproducibility and procurement transparency.

• [1] Grasdalen H, Kvam BJ. ²³Na NMR in Aqueous Solutions of Sodium Polyuronates. Counterion Binding and Conformational Conditions. Macromolecules. 1986;19(7):1913-1920. View Source
• [2] Mackie W, Perez S, Rizzo R, Taravel F, Vignon M. Conformation of polyguluronate in the solid state and in solution. Int J Biol Macromol. 1983;5(6):329-341. View Source
• [3] Pritchard MF, Powell LC, Adams JYM, et al. Structure–Activity Relationships of Low Molecular Weight Alginate Oligosaccharide Therapy against Pseudomonas aeruginosa. Biomolecules. 2023;13(9):1366. View Source

Quantitative Differentiation Against Closest Comparators

Homopolymeric G-Block Structure vs. Heterogeneous Mixtures

In a head-to-head comparison of G-block (OligoG) and M-block (OligoM) alginate oligosaccharides with comparable average size (DPn ≈19) tested at 2% w/v, OligoG demonstrated superior inhibition of Pseudomonas aeruginosa quorum sensing (QS) activity relative to OligoM. QS inhibition was quantified using a PAO1-JP2 lasB-gfp reporter strain, with OligoG treatment significantly reducing QS signal compared to both OligoM and untreated controls [1].

G-Block Homogeneity

Class-level

Dispersity Đ ≈ 1.00 (DP8) vs Đ > 1.05 (GOS mixture)

Removes chain-length variable from dose–response

Based on ESI-MS of depolymerised polyguluronate GOS

Evidence Dimension	Quorum sensing inhibition (lasB-gfp reporter activity)
Target Compound Data	Significant reduction in QS signal at 2% w/v (G-block oligomer; DPn ≈19)
Comparator Or Baseline	M-block oligomer (OligoM; DPn ≈19) at 2% w/v; untreated control
Quantified Difference	OligoG exhibited stronger QS inhibitory effect than OligoM (statistical significance reported as P<0.05 vs. control; stronger effect than OligoM per authors' explicit statement)
Conditions	Pseudomonas aeruginosa PAO1-JP2 lasB-gfp reporter strain; in vitro assay at 2% w/v oligomer concentration

Why This Matters

For procurement decisions in anti-virulence screening or biofilm control research, G-block oligomers offer differentiated QS-modulatory activity not equivalently provided by M-block analogs, directly impacting assay design and candidate selection for downstream development.

• [1] Pritchard MF, Powell LC, Adams JYM, et al. Structure–Activity Relationships of Low Molecular Weight Alginate Oligosaccharide Therapy against Pseudomonas aeruginosa. Biomolecules. 2023;13(9):1366. View Source

G-Block vs. M-Block: Quorum Sensing Inhibition and Antibiotic Potentiation

In combination with azithromycin, OligoG (G-block) demonstrated greater potentiation of antibiotic activity in minimum inhibitory concentration (MIC) and biofilm assays compared to OligoM (M-block). Both oligomers (DPn ≈19) were tested at equivalent concentrations; OligoG treatment resulted in more pronounced reductions in biofilm formation and enhanced azithromycin efficacy relative to OligoM under identical assay conditions [1].

G-Block vs M-Block

Class-level

Reported stronger QS inhibition and antibiotic potentiation for OligoG (G-block) vs OligoM (M-block)

G-block motif may be critical for anti-biofilm endpoint response

P. aeruginosa biofilm assays; quantitative fold-change requires full-text review

Evidence Dimension	Antibiotic potentiation in biofilm assays (azithromycin combination)
Target Compound Data	Increased potentiation of azithromycin (G-block oligomer; OligoG)
Comparator Or Baseline	M-block oligomer (OligoM) + azithromycin; azithromycin alone
Quantified Difference	OligoG exhibited increased potentiation of azithromycin vs. OligoM (authors' direct comparative statement)
Conditions	Pseudomonas aeruginosa biofilm assays; MIC determination; OligoG and OligoM at equivalent concentrations (DPn ≈19)

Why This Matters

This evidence supports procurement of G-block standards for studies investigating antibiotic-adjuvant strategies, where G-block-specific synergy with macrolides may offer therapeutic advantages over M-block-based formulations.

• [1] Pritchard MF, Powell LC, Adams JYM, et al. Structure–Activity Relationships of Low Molecular Weight Alginate Oligosaccharide Therapy against Pseudomonas aeruginosa. Biomolecules. 2023;13(9):1366. View Source

Octasodium Salt Solubility vs. Sodium Alginate Polymer

Molecular dynamics simulations and isothermal titration calorimetry (ITC) revealed that OligoG (G-block) exhibited stronger binding interactions with bacterial lipopolysaccharide (LPS) than OligoM (M-block). Both oligomers possessed comparable average size (DPn ≈19) and contrasting Ca²⁺ binding properties, with OligoG showing enhanced LPS affinity despite the absence of differential reductions in planktonic bacterial growth under the tested conditions [1].

Aqueous Solubility

Class-level

>50 mg/mL water at 25 °C (target) vs <2% w/v for high-MW alginate

Enables accurate pipetting and filtration without pre-warming

Supplier solubility guidance; octasodium form reduces ionic cross-linking

Evidence Dimension	Lipopolysaccharide (LPS) binding affinity
Target Compound Data	Stronger interaction with bacterial LPS (G-block oligomer; OligoG)
Comparator Or Baseline	M-block oligomer (OligoM; DPn ≈19)
Quantified Difference	OligoG exhibited stronger interactions with bacterial LPS than OligoM per molecular dynamics simulations and ITC
Conditions	In silico molecular dynamics simulations; isothermal titration calorimetry

Why This Matters

Researchers studying host–pathogen interactions or developing LPS-neutralizing agents should prioritize G-block oligomers over M-block analogs based on demonstrated differential LPS-binding capacity, a property not shared equally across alginate oligomer classes.

• [1] Pritchard MF, Powell LC, Adams JYM, et al. Structure–Activity Relationships of Low Molecular Weight Alginate Oligosaccharide Therapy against Pseudomonas aeruginosa. Biomolecules. 2023;13(9):1366. View Source

DP 8 in Alginate Lyase and Egg-Box Calcium-Binding Studies

²³Na NMR line width and longitudinal relaxation studies of sodium polyuronate solutions demonstrated that polyguluronate (G-block polymer) exhibits markedly larger frequency-dependent line-broadening effects than polymannuronate (M-block polymer). This difference was attributed to shorter correlation time, smaller quadrupolar coupling constant, and lower degree of counterion binding in polymannuronate solutions [1]. The findings establish that Na⁺ binding dynamics are intrinsically residue-dependent, not merely a function of polyanion charge density.

Egg-Box DP Threshold

Reported

DP 8 exceeds ~6-residue minimum for stable Ca²⁺ egg-box junction

Probe for Ca²⁺ thermodynamics without inter-chain aggregation

Derived from X-ray fibre diffraction and MD simulations

Evidence Dimension	²³Na NMR line-broadening (counterion binding dynamics)
Target Compound Data	Polyguluronate: larger frequency-dependent line-broadening effects
Comparator Or Baseline	Polymannuronate: smaller line-broadening effects
Quantified Difference	Line-broadening effects of polyguluronate were 'much larger' than those of polymannuronate (authors' quantitative comparative statement based on NMR measurements)
Conditions	Aqueous sodium polyuronate solutions; ²³Na NMR at two distinct frequencies; variable polymer concentration, degree of neutralization, and temperature

Why This Matters

For analytical chemists and formulation scientists characterizing oligouronate materials, G-block octamers provide a distinct NMR fingerprint and counterion binding profile not replicable with M-block standards, enabling unambiguous identity confirmation and purity assessment in quality control workflows.

• [1] Grasdalen H, Kvam BJ. ²³Na NMR in Aqueous Solutions of Sodium Polyuronates. Counterion Binding and Conformational Conditions. Macromolecules. 1986;19(7):1913-1920. View Source

Provenance Traceability and Lot-to-Lot Reproducibility

Patent claims and supporting examples describe alginate oligomers with average molecular weight <20,000 Da and G-residue content ≥80% (predominantly α-L-guluronic acid) as effective agents for controlling biofilms containing Gram-negative bacteria, Gram-positive bacteria, and yeast. The defined G-rich composition is explicitly required for the claimed biofilm-disrupting activity, differentiating these oligomers from lower-G-content or M-block-rich alternatives [1].

Lot Reproducibility

Reported

Discrete CAS 862694-88-0; purity ≥98% by HPGPC; defined Na₈ stoichiometry

Supports unambiguous tender specification and QMS compliance

Verifiable by end-user LC-MS or HPGPC across procurement cycles

Evidence Dimension	Biofilm control efficacy
Target Compound Data	Alginate oligomer with MW <20,000 Da and ≥80% G residues (α-L-guluronic acid) demonstrates biofilm control activity
Comparator Or Baseline	Oligomers with <80% G-residue content (implicitly excluded from claims)
Quantified Difference	≥80% G-residue content is a defined claim threshold for biofilm control activity; lower G-content oligomers are not claimed for this utility
Conditions	In vitro biofilm assays; Gram-negative bacteria, Gram-positive bacteria, yeast; surface coating and therapeutic applications

Why This Matters

This patent-defined composition threshold provides a procurement-relevant specification: only G-rich alginate oligomers (≥80% G residues) meet the claimed biofilm control activity profile, establishing L-octaguluronic acid octasodium salt as a defined standard for verifying and optimizing G-block-dependent anti-biofilm performance.

• [1] Onsøyen E, Myrvold R. Using alginate oligomers in biofilm control. Russian Patent RU2527894C2 (assigned to Algipharma IPR AS). Filed October 24, 2008, and issued September 10, 2014. View Source

High-Impact Application Scenarios

Calibration Standard for LC-MS and HPGPC Quantification

This compound serves as a purified single-length octamer standard for HPLC, LC–MS, and NMR method development in anti-biofilm studies involving G-rich alginate oligomers (e.g., OligoG CF-5/20). Its defined DPn=8 structure and G-block identity enable accurate calibration of oligomer distribution and residue composition, as supported by SAR studies demonstrating G-block-specific QS inhibition and LPS binding [1]. The distinct Na⁺ counterion binding behavior of polyguluronate versus polymannuronate further supports its use as an NMR reference for G-block purity assessment [2].

SAR Probe for G-Block Immunomodulation and Anti-Biofilm Studies

Researchers investigating anti-virulence strategies against Pseudomonas aeruginosa can employ L-octaguluronic acid octasodium salt as a defined molecular probe to isolate G-block-specific quorum sensing inhibitory effects. Head-to-head comparisons confirm that G-block oligomers (OligoG) exhibit stronger QS inhibition than M-block oligomers (OligoM) at equivalent concentrations [1]. Using a defined octamer eliminates confounding variables from polydisperse oligomer mixtures, enabling precise dose–response and structure–activity relationship determination.

Thermodynamic Studies of Alginate Egg-Box Calcium Binding

In studies evaluating alginate oligomers as antibiotic adjuvants or LPS-neutralizing agents, L-octaguluronic acid octasodium salt provides a chemically defined G-block reference. Comparative data demonstrate that G-block oligomers exhibit stronger LPS binding and enhanced azithromycin potentiation in biofilm assays relative to M-block analogs [1]. Procurement of the defined octamer enables standardization of these functional assays across laboratories and facilitates benchmarking of novel G-block derivatives.

Defined Substrate for Guluronate-Specific Alginate Lyase Assays

Manufacturers developing G-rich alginate oligomers for biofilm control applications (e.g., surface coatings, therapeutic formulations) require authenticated G-block standards to verify compliance with patent-defined composition thresholds (≥80% G residues, MW <20,000 Da) [3]. L-Octaguluronic acid octasodium salt serves as a well-characterized G-block reference material for establishing calibration curves, confirming G-residue content via chromatographic or spectroscopic methods, and ensuring batch-to-batch consistency in oligomer production processes.

Application

Selection Property

Validation Focus

ApplicationLC-MS/HPGPC Calibration

Selection PropertyMonodisperse DP8 standard

Validation FocusPeak symmetry and mass accuracy

ApplicationG-Block SAR probe

Selection Property100% G-residue composition

Validation FocusG-block vs M-block functional divergence

ApplicationEgg-box Ca²⁺ binding studies

Selection PropertyDP8 chain length

Validation FocusITC binding stoichiometry and thermodynamics

ApplicationAlginate lyase substrate

Selection PropertyDefined homogeneous substrate

Validation FocusKinetic parameter reproducibility (Kₘ, k_cat)

• [1] Pritchard MF, Powell LC, Adams JYM, et al. Structure–Activity Relationships of Low Molecular Weight Alginate Oligosaccharide Therapy against Pseudomonas aeruginosa. Biomolecules. 2023;13(9):1366. View Source
• [2] Grasdalen H, Kvam BJ. ²³Na NMR in Aqueous Solutions of Sodium Polyuronates. Counterion Binding and Conformational Conditions. Macromolecules. 1986;19(7):1913-1920. View Source
• [3] Onsøyen E, Myrvold R. Using alginate oligomers in biofilm control. Russian Patent RU2527894C2 (assigned to Algipharma IPR AS). Filed October 24, 2008, and issued September 10, 2014. View Source